1-(4-Bromobenzoyl)piperazine-2,3-dicarboxylic acid

• CAS No.: 94856-92-5
• Molecular Formula: C13H13BrN2O5
• Molecular Weight: 357.16 g/mol
• IUPAC Name: 1-(4-bromobenzoyl)piperazine-2,3-dicarboxylic acid
• InChI: InChI=1S/C13H13BrN2O5/c14-8-3-1-7(2-4-8)11(17)16-6-5-15-9(12(18)19)10(16)13(20)21/h1-4,9-10,15H,5-6H2,(H,18,19)(H,20,21)
• InChI Key: WDVICMJSSBICSA-UHFFFAOYSA-N
• SMILES: C1CN(C(C(N1)C(=O)O)C(=O)O)C(=O)C2=CC=C(C=C2)Br
• Synonyms: 1-(4-bromobenzoyl)piperazine-2,3-dicarboxylic acid; 1-BBPD; PBB-PZDA

Description

1-(4-Bromobenzoyl)piperazine-2,3-dicarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H13BrN2O5 and its molecular weight is 357.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

##STR11## To an ice cold solution of piperazine-2,3-dicarboxylic acid (1.74 g/0.01 mole) in aqueous sodium hydroxide (1.2 g/20 ml) was added 4-bromobenzoyl chloride (2.2 g/0.01 mole) over 30 min. The resulting solution was stirred at 0° for 2 h, then allowed to warm to room temperature overnight. The solution was applied to a column of Dowex AG-1-acetate resin and the ninhydrin positive fractions of the 3M acetic acid eluate were combined and evaporated to dryness. Recrystallization of the residue from a 50% aqueous ethanol solution yielded 4-(4-bromobenzoyl)-piperazine-2,3-dicarboxylic acid (800 mg) as a white solid m.p., 218°-20°.